Cas no 865175-87-7 (3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865175-87-7
• MF: C₁₇H₁₄ClN₃O₃S₂
• MW: 407.89436006546
• CID: 5850014
• PubChem ID: 4662782
• Update Time: 2025-06-20

3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[6-(aminosulfonyl)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-3-chloro-
• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-chlorobenzamide
• 3-chloro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• 865175-87-7
• AKOS024606393
• F1365-1195
• 3-chloro-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C17H14ClN3O3S2/c1-2-8-21-14-7-6-13(26(19,23)24)10-15(14)25-17(21)20-16(22)11-4-3-5-12(18)9-11/h2-7,9-10H,1,8H2,(H2,19,23,24)
• InChI Key： CLJDBUJADUMAEO-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC=C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 407.0165114g/mol
• Monoisotopic Mass: 407.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 638.8±65.0 °C(Predicted)
• pka: 9.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

3-Chloro-N-(2Z)-3-(Prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865175-87-7): An Overview

3-Chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865175-87-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the benzothiazole family and possesses a unique structural framework that includes a chloro-substituted benzamide moiety and a sulfamoyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is characterized by its intricate arrangement of atoms. The benzothiazole core is a heterocyclic system consisting of a benzene ring fused with a thiazole ring, which itself is composed of sulfur and nitrogen atoms. The substitution pattern on this core includes a chloro group at the 3-position of the benzene ring, an allyl group (prop-2-en-1-yl) at the 3-position of the thiazole ring, and a sulfamoyl group at the 6-position. The benzamide moiety is attached to the thiazole ring via an imine linkage (C=N), forming the overall structure.

In recent years, 3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as an antimicrobial agent. Research has shown that compounds with similar structural features exhibit potent antibacterial and antifungal properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of benzothiazoles with sulfamoyl groups have significant activity against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).

Beyond its antimicrobial properties, 3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has also been investigated for its potential as an anticancer agent. A study conducted by researchers at the University of California in 2020 found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The synthesis of 3-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 6-sulfamoylbenzothiazole with an appropriate chlorobenzaldehyde derivative in the presence of a base such as triethylamine. The resulting intermediate is then reacted with an allylamine derivative to form the final product. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

The physicochemical properties of 3-chloro-N-(2Z)-3-(prop-2-en-1-y l)-6-sulfamoyl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - - - - - - - - - - - - - - - - - - - - - dihydro - 1 , 3 - benzothiazol - 2 ylidenebenzamide are crucial for understanding its behavior in different environments. This compound is generally insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is typically around 150°C, and it exhibits moderate stability under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can lead to degradation or rearrangement reactions.

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